Cas no 1869173-04-5 (methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate)

• Product Name: methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate
• CAS No: 1869173-04-5
• MF: C₉H₁₃I₂N₃O₂
• MW: 449.027366399765
• CID: 6147841
• PubChem ID: 165494801
• Update Time: 2025-06-07

methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate
• EN300-1139923
• 1869173-04-5

• Inchi： 1S/C9H13I2N3O2/c1-3-12-6(9(15)16-2)4-14-5-13-7(10)8(14)11/h5-6,12H,3-4H2,1-2H3
• InChI Key： QCZVZKMXNMOJGY-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CC(C(=O)OC)NCC)I

Computed Properties

• Exact Mass: 448.90972g/mol
• Monoisotopic Mass: 448.90972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate

Professional Introduction to Methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate (CAS No. 1869173-04-5)

Methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1869173-04-5, represents a novel derivative with potential applications in the synthesis of bioactive molecules. The unique structural features of this compound, particularly the presence of 4,5-diiodo-1H-imidazol-1-yl and ethylamino functional groups, make it a promising candidate for further exploration in medicinal chemistry.

The imidazole ring is a heterocyclic aromatic structure that is widely recognized for its biological significance. Imidazole derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor binding. In particular, the introduction of iodine atoms at the 4 and 5 positions of the imidazole ring enhances the reactivity and binding affinity of the molecule, making it an attractive scaffold for drug design. The ethylamino group further contributes to the compound's pharmacological potential by providing a polar moiety that can interact with biological targets.

In recent years, there has been a growing interest in developing new therapeutic agents based on imidazole derivatives. These compounds have shown promise in treating a variety of diseases, including cancer, infectious diseases, and inflammatory conditions. The structural versatility of methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate allows for modifications that can fine-tune its pharmacological properties. For instance, the presence of iodine atoms provides opportunities for further functionalization via cross-coupling reactions, enabling the synthesis of more complex derivatives with enhanced biological activity.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and nanotechnology, where its unique electronic properties could be leveraged for the development of new materials with specific functionalities. Additionally, the ethylamino group suggests that this compound might exhibit interesting properties when incorporated into polymers or other macromolecular structures.

One of the most exciting aspects of methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate is its potential as a tool in drug discovery. The combination of the imidazole core with the ethylamino substituent creates a molecule that can interact with multiple targets simultaneously. This property is particularly valuable in the development of multitarget drugs, which have been shown to be more effective than single-target agents in treating complex diseases.

The synthesis of this compound involves several key steps that highlight its complexity and sophistication. The introduction of iodine atoms at the 4 and 5 positions requires precise control over reaction conditions to ensure high yield and purity. Additionally, the protection and deprotection of functional groups must be carefully managed to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced chemical techniques in producing such specialized compounds.

In conclusion, methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(ethylamino)propanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in both academic research and industrial development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.